![molecular formula C10H18N2O B1460517 (4-Amino-4-methyl-piperidin-1-yl)-cyclopropyl-methanone CAS No. 1857014-04-0](/img/structure/B1460517.png)
(4-Amino-4-methyl-piperidin-1-yl)-cyclopropyl-methanone
Overview
Description
4-Amino-4-methyl-piperidin-1-yl)-cyclopropyl-methanone (AMPCPM) is a cyclopropyl-methanone derivative of 4-amino-4-methyl-piperidine, a nitrogen-containing heterocyclic compound. This compound has been extensively studied due to its potential applications in organic synthesis, medicinal chemistry, and drug discovery. AMPCPM has been found to have a wide range of biological activities, including anti-inflammatory, anti-fungal, and anti-bacterial properties. It has also been used in the synthesis of other compounds and in the development of new drugs.
Scientific Research Applications
(4-Amino-4-methyl-piperidin-1-yl)-cyclopropyl-methanone has been studied extensively due to its potential applications in organic synthesis, medicinal chemistry, and drug discovery. In organic synthesis, this compound has been used as a building block for the synthesis of a variety of compounds, including drugs, polymers, and dyes. In medicinal chemistry, this compound has been studied for its potential anti-inflammatory, anti-fungal, and anti-bacterial properties. It has also been used in the development of new drugs, including analgesics, anti-cancer agents, and anti-diabetic agents.
Mechanism of Action
The exact mechanism of action of (4-Amino-4-methyl-piperidin-1-yl)-cyclopropyl-methanone is not yet fully understood. However, it is believed to interact with various cellular targets, including enzymes and receptors. For example, it has been shown to inhibit the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins and other inflammatory mediators. It has also been shown to inhibit the enzyme 5-lipoxygenase (5-LOX), which is involved in the synthesis of leukotrienes, another type of inflammatory mediator. In addition, this compound has been shown to bind to the opioid receptor, which is involved in pain perception and the regulation of the immune system.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively. It has been found to have anti-inflammatory, anti-fungal, and anti-bacterial properties. It has also been found to have analgesic, anti-cancer, and anti-diabetic properties. In addition, this compound has been found to have neuroprotective and cardioprotective effects.
Advantages and Limitations for Lab Experiments
(4-Amino-4-methyl-piperidin-1-yl)-cyclopropyl-methanone has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of solvents. In addition, this compound has a wide range of biological activities and can be used to study various cellular targets. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in water, and it can be toxic at high concentrations.
Future Directions
There are a number of potential future directions for the use of (4-Amino-4-methyl-piperidin-1-yl)-cyclopropyl-methanone. For example, it could be used to develop new drugs for the treatment of inflammatory diseases, cancer, and diabetes. It could also be used to study the mechanisms of action of various cellular targets, such as enzymes and receptors. In addition, it could be used to study the effects of this compound on the nervous system, cardiovascular system, and immune system. Finally, it could be used to develop new polymers and dyes for use in various applications.
properties
IUPAC Name |
(4-amino-4-methylpiperidin-1-yl)-cyclopropylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O/c1-10(11)4-6-12(7-5-10)9(13)8-2-3-8/h8H,2-7,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJOFEBVALLEBGH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(CC1)C(=O)C2CC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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